Cas no 1951-26-4 (2-Butyl-3-(3,5-diiodo-4-hydroxybenzoyl)benzofuran)

• Product Name: 2-Butyl-3-(3,5-diiodo-4-hydroxybenzoyl)benzofuran
• CAS No: 1951-26-4
• MF: C₁₉H₁₆I₂O₃
• MW: 546.137490272522
• MDL: MFCD02675787
• CID: 42225
• Update Time: 2025-07-23

2-Butyl-3-(3,5-diiodo-4-hydroxybenzoyl)benzofuran Chemical and Physical Properties

Names and Identifiers

• 3-(4-Hydroxy-3,5-Diiodo)-Benzoyl-2-Butyl benzofuran
• 2-Butyl-3-(3,5-Diiodo-4-Hydroxybenzoyl) Benzofuran
• 2-Butyl-3-(3',5-Diiodo-4-Hydroxybensoyl)-Benzofuran
• (2-Butyl-3-benzofuranyl)(4-hydroxy-3,5-diiodophenyl)-methanone
• 2-Butyl-3-benzofuranyl 4-hydroxy-3,5-diiodophenyl ketone
• 2-Butyl-3-(4-hydroxy-3,5-diiodobenzoyl)benzofuran
• 2-BUTYL-3-(3',5-DIIODO-4-HYDROXYBENZONYL)-BENZOFURAN
• 8-AMINO[1''-(N''-DANSYL)-4''-AMINOBUTYL]-5'-(1-AZIRIDINYL)-5'-DEOXYADENOSINE
• (2-butyl-1-benzofuran-3-yl)-(4-hydroxy-3,5-diiodophenyl)methanone
• (2-Butylbenzofuran-3-yl)(4-hydroxy-3,5-diiodophenyl)methanone
• Amiodarone Related Compound D
• NSC 85437
• (2-Butyl-3-benzofuranyl)(4-hydroxy-3,5-diiodophenyl)methanone
• 2-butyl-3-(3,5-diiodo-4-hydroxy benzoyl) benzofuran
• 2-Butyl-3-(3,5-diiodo-4-hydroxybenzoyl)benzofuran
• 2-Butyl-3-(4-hydroxy3,5-diiodobenyl)-benzofuran
• D8YC83C05N
• (2-Butylbenzofuran-3-yl)(4-hydroxy-3,5-diiodophenyl)ketone
• NSC85437
• Methanone, (2-butyl-3-benzofuranyl)(4
• Amiodarone Hydrochloride Imp. D (EP): (2-Butylbenzofuran-3-y

• MDL： MFCD02675787
• Inchi： 1S/C19H16I2O3/c1-2-3-7-16-17(12-6-4-5-8-15(12)24-16)18(22)11-9-13(20)19(23)14(21)10-11/h4-6,8-10,23H,2-3,7H2,1H3
• InChI Key： PNFMEGSMKIHDFZ-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1)C(C1C2C=CC=CC=2OC=1CCCC)=O)I)O

Computed Properties

• Exact Mass: 545.91900
• Monoisotopic Mass: 545.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 6.5
• Topological Polar Surface Area: 50.4

Experimental Properties

• Color/Form: Gray white solid
• Density: 1.864
• Melting Point: 143.0 to 147.0 deg-C
• Boiling Point: 536.8 °C at 760 mmHg
• Flash Point: 278.4 °C
• Refractive Index: 1.696
• PSA: 50.44000
• LogP: 5.92120

2-Butyl-3-(3,5-diiodo-4-hydroxybenzoyl)benzofuran Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Butyl-3-(3,5-diiodo-4-hydroxybenzoyl)benzofuran

Compound CAS No. 1951-26-4: 2-Butyl-3-(3,5-Diiodo-4-Hydroxybenzoyl)Benzofuran

The compound CAS No. 1951-26-4, also known as 2-butyl-3-(3,5-diiodo-4-hydroxybenzoyl)benzofuran, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a fused benzene and furan ring system. The presence of the butyl group and the diiodo-benzoyl substituent adds unique electronic and structural properties to the molecule, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery and material science. The diiodo-substituted benzoyl group in this compound introduces significant electron-withdrawing effects, which can influence the electronic properties of the molecule. This makes it a promising candidate for applications in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, the hydroxyl group present in the structure can participate in hydrogen bonding, enhancing the solubility and bioavailability of the compound, which is crucial for pharmaceutical applications.

In terms of synthesis, the preparation of 2-butyl-3-(3,5-diiodo-4-hydroxybenzoyl)benzofuran involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have employed various strategies, including Suzuki coupling reactions and Friedel-Crafts acylation, to construct this complex molecule. The use of iodine atoms in the structure also poses challenges during synthesis due to their potential for side reactions under certain conditions.

The structural complexity of this compound has led to its investigation in several cutting-edge research areas. For instance, recent studies have explored its role as a ligand in metalloorganic frameworks (MOFs), where its unique coordination abilities can enhance the stability and functionality of these materials. Furthermore, its application as a precursor for bioactive molecules has been reported in medicinal chemistry journals, where it has shown potential in targeting specific biological pathways associated with diseases such as cancer.

The integration of computational chemistry techniques has also played a pivotal role in understanding the properties of CAS No. 1951-26-4. Density functional theory (DFT) calculations have been used to predict its electronic structure and reactivity, providing valuable insights into its behavior under different conditions. These computational studies have complemented experimental work by guiding researchers toward more efficient synthetic routes and optimized reaction conditions.

In conclusion, CAS No. 1951-26-4, or 2-butyl-3-(3,5-diiodo-4-hydroxybenzoyl)benzofuran, stands as a testament to the advancements in organic synthesis and materials science. Its unique structure and functional groups make it a versatile compound with applications spanning from drug discovery to advanced materials development. As research continues to uncover new properties and potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.